Cas no 49616-48-0 (Ethanone,1-(2H-isoindol-2-yl)-)

• Product Name: Ethanone,1-(2H-isoindol-2-yl)-
• CAS No: 49616-48-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 325611
• PubChem ID: 19421728
• Update Time: 2025-04-19

Ethanone,1-(2H-isoindol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2H-isoindol-2-yl)-
• 2H-Isoindole, 2-acetyl- (9CI)
• 1-(2H-Isoindol-2-yl)ethanone
• SCHEMBL15880060
• 1-(2H-isoindol-2-yl)ethan-1-one
• 49616-48-0

• Inchi： 1S/C10H9NO/c1-8(12)11-6-9-4-2-3-5-10(9)7-11/h2-7H,1H3
• InChI Key： BREYZSCNZJQPOK-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22Ų